Cas no 147189-01-3 (1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-[(4-nitrophenyl)methyl]-)
147189-01-3 structure
Product Name:1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-[(4-nitrophenyl)methyl]-
CAS No:147189-01-3
MF:C19H31N3O6
MW:397.465945482254
CID:100847
PubChem ID:4639426
Update Time:2025-04-18
1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-[(4-nitrophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-[(4-nitrophenyl)methyl]-
- 7-[(4-nitrophenyl)methyl]-1,4,10,13-tetraoxa-7,16-diazacyclooctadecane
- 1-(4-Nitrobenzyl)-1,10-diaza-18-crown-6
- 7-(4-Nitrobenzyl)-1,4,10,13-tetraoxa-7,16-diazacyclooctadecane
- 7(4-NITROBENZYL)-1,4,10,13-TETRAOXA-7,16 -DIAZACYCLOOCTADECAN
- 147189-01-3
- DTXSID50405086
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- Inchi: 1S/C19H31N3O6/c23-22(24)19-3-1-18(2-4-19)17-21-7-11-27-15-13-25-9-5-20-6-10-26-14-16-28-12-8-21/h1-4,20H,5-17H2
- InChI Key: MWDAYKMATJNFJT-UHFFFAOYSA-N
- SMILES: O1CCOCCNCCOCCOCCN(CC2C=CC(=CC=2)[N+](=O)[O-])CC1
Computed Properties
- Exact Mass: 397.22143
- Monoisotopic Mass: 397.22128572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.3
- Topological Polar Surface Area: 98Ų
Experimental Properties
- PSA: 95.33
1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-[(4-nitrophenyl)methyl]- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
147189-01-3 (1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-[(4-nitrophenyl)methyl]-) Related Products
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